Cas no 231632-03-4 (5,9-Methano-2H-thiazolo[4,5-h][3]benzazepine(9CI))
![5,9-Methano-2H-thiazolo[4,5-h][3]benzazepine(9CI) structure](https://www.kuujia.com/scimg/cas/231632-03-4x500.png)
231632-03-4 structure
Product name:5,9-Methano-2H-thiazolo[4,5-h][3]benzazepine(9CI)
5,9-Methano-2H-thiazolo[4,5-h][3]benzazepine(9CI) Chemical and Physical Properties
Names and Identifiers
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- 5,9-Methano-2H-thiazolo[4,5-h][3]benzazepine(9CI)
- 231632-03-4
- 2H-5,9-Methano[1,3]thiazolo[4,5-h][3]benzazepine
- DTXSID60663256
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- Inchi: InChI=1S/C12H8N2S/c1-7-4-13-5-8(1)10-3-12-11(2-9(7)10)14-6-15-12/h2-5H,1,6H2
- InChI Key: ABNXNNBXHNTJCD-UHFFFAOYSA-N
- SMILES: C1N=C2C=C3C4=CN=CC(C4)=C3C=C2S1
Computed Properties
- Exact Mass: 212.04094
- Monoisotopic Mass: 212.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 556
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 50A^2
Experimental Properties
- PSA: 24.72
5,9-Methano-2H-thiazolo[4,5-h][3]benzazepine(9CI) Related Literature
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Michael Bachmann,Olivier Blacque,Koushik Venkatesan Dalton Trans., 2015,44, 10003-10013
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Eugene P. Petrov,Rafayel Petrosyan,Petra Schwille Soft Matter, 2012,8, 7552-7555
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Jie Xue,Jiawei Chen,Jizhong Song,Leimeng Xu,Haibo Zeng J. Mater. Chem. C, 2017,5, 11018-11024
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Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
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Kaiming Hou New J. Chem., 2019,43, 10826-10833
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